Cas no 42313-79-1 (4-bromo-2-(dimethylamino)methylphenol)

4-Bromo-2-(dimethylamino)methylphenol is a brominated phenolic compound featuring a dimethylaminomethyl substituent at the ortho position relative to the hydroxyl group. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The bromine moiety enhances electrophilic substitution potential, while the dimethylaminomethyl group contributes to chelating properties and solubility in polar solvents. Its well-defined molecular structure ensures consistent performance in coupling reactions and ligand applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Suitable for research and industrial use, it offers precise functionality in complex synthetic pathways.

4-bromo-2-(dimethylamino)methylphenol structure

42313-79-1 structure

Product Name:4-bromo-2-(dimethylamino)methylphenol

CAS No:42313-79-1

MF:C₉H₁₂BrNO

MW:230.10168170929

CID:2637342

PubChem ID:521096

Update Time:2025-05-28

4-bromo-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-[(dimethylamino)methyl]phenol
- 4-bromo-2-(dimethylamino)methylphenol
- DTXCID70285640
- 2-(N,N-dimethylaminomethyl)-4-bromphenol
- EN300-1239978
- Phenol, 4-bromo-2-[(dimethylamino)methyl]-
- DTXSID60334550
- 4-Bromo-alpha-(dimethylamino)-O-cresol
- AKOS021297102
- 42313-79-1
- Inchi： 1S/C9H12BrNO/c1-11(2)6-7-5-8(10)3-4-9(7)12/h3-5,12H,6H2,1-2H3
- InChI Key： VKWZAKOXYMCAER-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)CN(C)C)O

Computed Properties

Exact Mass: 229.01023Da
Monoisotopic Mass: 229.01023Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 23.5Å²

4-bromo-2-(dimethylamino)methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1239978-0.05g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	0.05g	$864.0	2023-06-08
Enamine	EN300-1239978-0.1g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	0.1g	$904.0	2023-06-08
Enamine	EN300-1239978-0.25g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	0.25g	$946.0	2023-06-08
Enamine	EN300-1239978-0.5g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	0.5g	$987.0	2023-06-08
Enamine	EN300-1239978-1.0g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	1g	$1029.0	2023-06-08
Enamine	EN300-1239978-2.5g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	2.5g	$2014.0	2023-06-08
Enamine	EN300-1239978-5.0g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	5g	$2981.0	2023-06-08
Enamine	EN300-1239978-10.0g	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	10g	$4421.0	2023-06-08
Enamine	EN300-1239978-50mg	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	50mg	$468.0	2023-10-02
Enamine	EN300-1239978-100mg	4-bromo-2-[(dimethylamino)methyl]phenol	42313-79-1	100mg	$490.0	2023-10-02